Cas no 66696-76-2 (1,3-Dioxane-4,6-dione, 5-(1-hydroxypropylidene)-2,2-dimethyl-)

1,3-Dioxane-4,6-dione, 5-(1-hydroxypropylidene)-2,2-dimethyl- structure
66696-76-2 structure
Product Name:1,3-Dioxane-4,6-dione, 5-(1-hydroxypropylidene)-2,2-dimethyl-
CAS No:66696-76-2
MF:C9H12O5
MW:200.188583374023
CID:395937
PubChem ID:54706177
Update Time:2025-04-19

1,3-Dioxane-4,6-dione, 5-(1-hydroxypropylidene)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane-4,6-dione, 5-(1-hydroxypropylidene)-2,2-dimethyl-
    • 5-(1-hydroxypropylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
    • QDTJFGUUIXGPRS-UHFFFAOYSA-N
    • SCHEMBL11743094
    • 5-(1-hydroxy-propylidene)-2,2-dimethyl-[1,3]dioxane-4,6-dione
    • DTXSID90716082
    • 66696-76-2
    • 5-(1-Hydroxypropylidene)-2,2-dimethyl-[1,3]dioxane-4,6-dione
    • SCHEMBL1356857
    • 5-(1-hydroxypropylidene)-2,2 dimethyl-1,3-dioxane-4,6-dione
    • Inchi: 1S/C9H12O5/c1-4-5(10)6-7(11)13-9(2,3)14-8(6)12/h10H,4H2,1-3H3
    • InChI Key: QDTJFGUUIXGPRS-UHFFFAOYSA-N
    • SMILES: O1C(/C(=C(/CC)\O)/C(=O)OC1(C)C)=O

Computed Properties

  • Exact Mass: 200.06846
  • Monoisotopic Mass: 200.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83
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